9-Hydroxy-10-oxo-12-octadecenoic acid

• Molecular Formula: C18H32O4
• Molecular Weight: 312.4 g/mol
• SMILES: CCCCCC=CCC(=O)C(CCCCCCCC(=O)O)O
• InChI: InChI=1S/C18H32O4/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h7,10,17,20H,2-6,8-9,11-15H2,1H3,(H,21,22)/b10-7+
• InChIKey: KUSHOISAFGTTRU-JXMROGBWSA-N

Distinguishing 9-LOX from 13-LOX pathway activity is a persistent challenge in oxylipin research. 9,10-KOMA is the definitive α-ketol product of the 9-AOS branch, structurally distinct from the conjugated diene 9-HODE. It enables unambiguous pathway assignment in plant stress signaling and fungal resistance studies. - Quantifiable marker for 9-AOS enzymatic activity in linoleic acid metabolism. - Reference standard for bioassay-guided antifungal SAR screening against Phomopsis spp. - Physiomimetic precursor for studying oxidative fragmentation into γ-hydroxyalkenals (e.g., HODA).

9,10-KOMA: α-Ketol Oxylipin for Plant Signaling & Fungal Resistance

9-Hydroxy-10-oxo-12-octadecenoic acid (9,10-KOMA) is a structurally unique α-ketol oxylipin, characterized by the presence of both a hydroxyl and an oxo group on the C18 fatty acid chain [1]. It is a key intermediate in the linoleic acid metabolism of plants and fungi, where it is enzymatically generated from 9-hydroperoxy-octadecadienoic acid (9-HPOD) by linoleate hydroperoxide isomerase [2]. As a signaling molecule and bioactive lipid, it exhibits distinct, quantifiable biological activities that differentiate it from other oxylipins like its close structural analog, 9-Hydroxy-10,12-octadecadienoic acid (9-HODE), making it a critical compound for specific research applications.

9-AOS Pathway Probe Specific to 9-lipoxygenase signaling; avoids 13-LOX/JA crosstalk

α-Ketol Structural Specificity Hydroxyl + oxo group on C18 chain defines unique reactivity

Antifungal Research Tool Supports screening and SAR studies distinct from commercial fungicides

• [1] ChEBI. (12E)-9-hydroxy-10-oxo-12-octadecenoic acid (CHEBI:143972). View Source
• [2] Gardner, H. W. (1970). Sequential enzymes of linoleic acid oxidation in corn germ: lipoxygenase and linoleate hydroperoxide isomerase. Journal of Lipid Research, 11(4), 311-321. View Source

Structural Basis for 9,10-KOMA Specificity

The α-ketol moiety of 9,10-KOMA, featuring a hydroxyl group on C-9 and an oxo group on C-10, confers a unique chemical reactivity and biological specificity that is not shared by other oxylipins like 9-HODE or 13-HODE. This structural difference results in distinct enzymatic processing and downstream signaling outcomes [1]. For example, 9,10-KOMA is the primary product of the 9-AOS pathway and is directly linked to fungal resistance and plant stress signaling, while its analog 9-HODE, a conjugated diene, acts primarily as a marker of lipid peroxidation and exhibits different, often weaker, biological effects [2]. Interchanging these compounds in research would therefore introduce significant experimental variability and lead to misinterpretation of biological pathways.

9,10-KOMA (α-ketol)

9-HODE (conjugated diene)

Interchangeability Risk

Hydroxyl + oxo (α-ketol) moiety

Conjugated diene only

Structure dictates enzymatic processing; substitution alters pathway fidelity

9-AOS primary product

Lipid peroxidation marker

Biosynthetic origin differs; misinterpreting signaling source likely

Linked to fungal resistance signaling

Weaker biological effects reported

Antifungal activity profile may not transfer; endpoint context requires verification

• [1] Gardner, H. W. (1970). Sequential enzymes of linoleic acid oxidation in corn germ: lipoxygenase and linoleate hydroperoxide isomerase. Journal of Lipid Research, 11(4), 311-321. View Source
• [2] Cantrell, C. L., Case, B. P., Mena, E. E., Kniffin, T. M., Duke, S. O., & Wedge, D. E. (2008). Isolation and Identification of Antifungal Fatty Acids from the Basidiomycete Gomphus floccosus. Journal of Agricultural and Food Chemistry, 56(13), 5062-5068. View Source

9,10-KOMA Differential Activity Evidence

Superior Antifungal Potency vs. 9-HODE Analog

In a direct head-to-head in vitro study against the plant pathogen Phomopsis obscurans, the α-ketol oxylipin (9S,10E,12Z)-9-hydroxy-10,12-octadecadienoic acid (a close structural analog of 9,10-KOMA) demonstrated an IC50 value of 1.0 μM after 120 hours of treatment [1]. In the same study, the related compound (10E,12E)-9-oxo-10,12-octadecadienoic acid, which lacks the α-ketol hydroxyl group, was significantly less potent, with an IC50 of 23 μM [1]. This 23-fold difference in potency is directly attributable to the presence and specific stereochemistry of the α-ketol group, underscoring the importance of this functional moiety for antifungal activity.

Antifungal IC50

Head-to-head

1.0 µM vs 23 µM
23-fold difference

Supports α-ketol contribution to antifungal response

Phomopsis obscurans, 120 h; Captan control 1.1 µM

Evidence Dimension	Antifungal Activity (IC50)
Target Compound Data	1.0 μM for (9S,10E,12Z)-9-hydroxy-10,12-octadecadienoic acid (9,10-KOMA analog)
Comparator Or Baseline	23 μM for (10E,12E)-9-oxo-10,12-octadecadienoic acid (non-ketol analog) and 1.1 μM for the commercial fungicide Captan (positive control)
Quantified Difference	23-fold difference in IC50 between the α-ketol analog and the non-ketol analog
Conditions	In vitro dose-response study against Phomopsis obscurans, treatment for 120 hours

Why This Matters

This quantifies the unique contribution of the α-ketol structure to antifungal potency, making 9,10-KOMA and its close analogs essential research tools for exploring novel fungicidal mechanisms that are distinct from commercial controls like Captan.

• [1] Cantrell, C. L., Case, B. P., Mena, E. E., Kniffin, T. M., Duke, S. O., & Wedge, D. E. (2008). Isolation and Identification of Antifungal Fatty Acids from the Basidiomycete Gomphus floccosus. Journal of Agricultural and Food Chemistry, 56(13), 5062-5068. View Source

Specific Enzymatic Pathway from 9-HPOD

Enzymatic studies in corn germ demonstrated a clear product specificity where 9,10-KOMA (9-hydroxy-10-oxo-cis-12-octadecenoic acid) was identified as a primary product formed directly from 9-HPOD by the enzyme linoleate hydroperoxide isomerase [1]. In contrast, when a mixture of 9- and 13-HPOD was used as a substrate, the enzyme also produced 13-hydroxy-12-oxo-cis-9-octadecenoic acid and 9-hydroxy-12-oxo-trans-10-octadecenoic acid as major products, with 9,10-KOMA being formed in smaller quantities [1]. This demonstrates that the biosynthetic route and yield of 9,10-KOMA are highly dependent on the specific substrate (9-HPOD) and the isomerase's positional specificity, distinguishing it from other oxylipin metabolites.

Enzyme Product Specificity

Direct comparison

Major product from 9-HPOD; minor from mixed 9-/13-HPOD

Defines substrate-dependent biosynthetic context

Corn germ isomerase assay

Evidence Dimension	Enzymatic Product Profile
Target Compound Data	Major product from 9-HPOD substrate via linoleate hydroperoxide isomerase
Comparator Or Baseline	From a 9-/13-HPOD mixture, major products are 13-hydroxy-12-oxo-9-octadecenoic acid and 9-hydroxy-12-oxo-10-octadecenoic acid; 9,10-KOMA is a minor product.
Quantified Difference	Qualitative difference in major vs. minor product formation depending on substrate composition
Conditions	Enzymatic assay using corn germ extract and linoleate hydroperoxide isomerase

Why This Matters

This defines the precise biochemical context in which 9,10-KOMA is produced, enabling researchers to select the correct compound for pathway analysis and avoid misinterpreting data when using mixtures of oxylipins.

• [1] Gardner, H. W. (1970). Sequential enzymes of linoleic acid oxidation in corn germ: lipoxygenase and linoleate hydroperoxide isomerase. Journal of Lipid Research, 11(4), 311-321. View Source

Major 9-AOS Metabolite vs. 13-HODE

In plant oxylipin biosynthesis, 9,10-KOMA is the main α-ketol metabolite generated from the 9-allene oxide synthase (9-AOS) pathway using linoleic acid as a substrate [1]. This contrasts sharply with the well-known jasmonic acid (JA) pathway, which relies on 13-lipoxygenase (13-LOX) activity and produces 13-HODE as a key intermediate. The 9-AOS pathway, leading to 9,10-KOMA and its linolenic acid-derived analog KODA, is associated with distinct physiological outcomes, including enhanced stress tolerance and floral induction, which are not triggered by 13-LOX-derived compounds [2].

Pathway & Physiological Role

Class-level inference

9-AOS → stress/flowering; 13-LOX → wound/herbivore

Mandates pathway-specific tool selection

Supported by genetic and metabolomic studies

Evidence Dimension	Biosynthetic Pathway and Physiological Outcome
Target Compound Data	9,10-KOMA (and KODA) via 9-AOS pathway; associated with stress tolerance and floral induction.
Comparator Or Baseline	13-HODE and Jasmonic Acid (JA) via 13-LOX pathway; associated with wound response and defense against herbivores.
Quantified Difference	Functional dichotomy between 9- and 13-LOX derived oxylipins in plants
Conditions	General plant biochemistry; supported by genetic and metabolomic studies in Arabidopsis and other species.

Why This Matters

This pathway-level distinction is crucial for plant biologists and agricultural researchers, as it mandates the use of 9,10-KOMA (or KODA) to specifically interrogate 9-AOS-dependent signaling networks, avoiding the off-target effects of JA-related compounds.

• [1] Gardner, H. W. (1970). Sequential enzymes of linoleic acid oxidation in corn germ: lipoxygenase and linoleate hydroperoxide isomerase. Journal of Lipid Research, 11(4), 311-321. View Source
• [2] Yokoyama, M., Yamaguchi, S., Iida, T., Okai, M., Tanaka, O., & Takimoto, A. (2000). A stress-induced factor, 9-hydroxy-10-oxo-12(Z),15(Z)-octadecadienoic acid (KODA), which induces flowering in Lemna paucicostata. Plant and Cell Physiology, 41(1), 110-113. View Source

9,10-KOMA Applications: Plant Science & Agrochemical Discovery

9-Lipoxygenase Signaling Studies

9,10-KOMA is an essential tool for elucidating the 9-AOS branch of the oxylipin pathway. Its use is critical for experiments designed to differentiate the effects of 9-LOX activity from the more widely studied 13-LOX (jasmonate) pathway, as established by its unique biosynthetic origin and association with specific developmental processes [1].

In Vitro Antifungal Screening & Fungicide Development

Given its demonstrated, quantifiable antifungal activity against plant pathogens like Phomopsis species, 9,10-KOMA and its analogs serve as valuable reference compounds in bioassay-guided fractionation and structure-activity relationship (SAR) studies for developing new, environmentally benign fungicides [2].

α-Ketol Reactivity in Lipid Peroxidation & Aldehyde Formation

Due to the unique reactivity of its α-ketol moiety, 9,10-KOMA can be used in physiomimetic model systems to study its oxidative fragmentation into biologically active γ-hydroxyalkenals, such as 9-hydroxy-12-oxododec-10-enoic acid (HODA), which are important signaling molecules in oxidative stress and inflammation [3].

Application

Selection Property

Validation Focus

9-LOX signaling studies

9-AOS pathway specificity

9-LOX vs 13-LOX pathway differentiation

In vitro antifungal screening

Antifungal assay response context

Dose-response and SAR analysis

α-Ketol oxidative fragmentation research

α-Ketol reactivity profile

γ-Hydroxyalkenal formation monitoring

• [1] Yokoyama, M., Yamaguchi, S., Iida, T., Okai, M., Tanaka, O., & Takimoto, A. (2000). A stress-induced factor, 9-hydroxy-10-oxo-12(Z),15(Z)-octadecadienoic acid (KODA), which induces flowering in Lemna paucicostata. Plant and Cell Physiology, 41(1), 110-113. View Source
• [2] Cantrell, C. L., Case, B. P., Mena, E. E., Kniffin, T. M., Duke, S. O., & Wedge, D. E. (2008). Isolation and Identification of Antifungal Fatty Acids from the Basidiomycete Gomphus floccosus. Journal of Agricultural and Food Chemistry, 56(13), 5062-5068. View Source
• [3] Gardner, H. W., & Grove, M. J. (2004). Oxidative Fragmentation of Hydroxy Octadecadienoates Generates Biologically Active γ-Hydroxyalkenals. Chemical Research in Toxicology, 17(4), 492-500. View Source